Cas no 618389-02-9 (2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol)

2,4-Dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol is a structurally complex chlorinated phenolic compound featuring a dihydropyrazole moiety. Its key advantages include high reactivity due to the presence of multiple functional groups, such as dichlorophenol and dimethoxyphenyl substituents, which enhance its potential as an intermediate in organic synthesis. The compound's rigid framework and electron-rich aromatic systems make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined synthetic pathway further contribute to its utility in specialized chemical processes.
2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol structure
618389-02-9 structure
Product Name:2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
CAS No:618389-02-9
MF:C17H16Cl2N2O3
MW:367.226542472839
CID:5843863
PubChem ID:3805730
Update Time:2025-05-24

2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-6-(5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenol
    • Phenol, 2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-
    • AKOS001056538
    • 2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
    • Z56918212
    • 618389-02-9
    • AKOS016073444
    • SR-01000043635-1
    • SR-01000043635
    • F3139-0756
    • Inchi: 1S/C17H16Cl2N2O3/c1-23-10-3-4-11(16(7-10)24-2)14-8-15(21-20-14)12-5-9(18)6-13(19)17(12)22/h3-7,14,20,22H,8H2,1-2H3
    • InChI Key: DGHSWKDVGKZHKR-UHFFFAOYSA-N
    • SMILES: C1(O)=C(C2CC(C3=CC=C(OC)C=C3OC)NN=2)C=C(Cl)C=C1Cl

Computed Properties

  • Exact Mass: 366.0537978g/mol
  • Monoisotopic Mass: 366.0537978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 510.3±60.0 °C(Predicted)
  • pka: 7.33±0.50(Predicted)

2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol Pricemore >>

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2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol Related Literature

Additional information on 2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol

2,4-Dichloro-6-[5-(2,4-Dimethoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]Phenol (CAS No 618389-02-9)

The compound 2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol, identified by the CAS registry number CAS No 618389-02-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research studies that highlight its unique properties and potential uses in drug development and material science.

The molecular structure of this compound is characterized by a phenolic ring substituted with chlorine atoms at positions 2 and 4, and a pyrazole ring fused with a dihydro structure at position 6. The pyrazole moiety itself is further substituted with a dimethoxyphenyl group at position 5. This intricate arrangement of functional groups contributes to the compound's distinctive chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided insights into its molecular weight, purity, and structural integrity, which are critical for its application in various fields.

In terms of biological activity, preliminary assays have indicated that this compound exhibits potential anti-inflammatory and antioxidant properties. These findings suggest its possible role in the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

Furthermore, the compound's ability to form stable complexes with metal ions has been explored in recent research. This property could be leveraged in the design of novel coordination compounds with applications in catalysis and materials science.

The synthesis of CAS No 618389-02-9 involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for further studies.

In conclusion, the compound 2,4-dichloro-6-[5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol (CAS No 618389-02-9) represents a promising candidate for diverse applications in chemistry and pharmacology. Continued research into its properties will undoubtedly unlock new possibilities for its utilization in innovative technologies and therapeutic interventions.

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